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Compound of Interest |

5-[(2)-2-nitroethenyl]-1,3-
Compound Name:

benzodioxole
CAS No.: 22568-48-5
Cat. No.: B3421769

Get Quote

Executive Summary

This guide details the synthesis, purification, and analytical validation of 1-(3,4-
methylenedioxyphenyl)-2-nitropropane (MDP2NP) for use as a forensic reference standard.
MDP2NP is a primary precursor in the clandestine manufacture of MDA and MDMA (Ecstasy).
Forensic laboratories require high-purity (>99.5%) reference materials to definitively identify
this precursor in seized evidence and to profile impurity signatures in finished illicit drugs.

This protocol utilizes the Henry Reaction (Nitroaldol Condensation), optimized for high yield
and minimal side-product formation. It includes a rigorous purification workflow to remove
common specific impurities, such as 3,4-methylenedioxybenzonitrile, ensuring the final product
meets ISO 17034-equivalent standards for reference materials.

Safety & Legal Compliance

o Controlled Substance Warning: MDP2NP is a "Listed Chemical" (List | in the USA, Category
1 in the EU). Possession and synthesis are strictly regulated. This guide is intended solely
for authorized forensic laboratories and licensed researchers.
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o Chemical Hazards: Nitroethane is flammable and suspected of causing genetic defects.
Piperonal is a skin sensitizer. Nitroalkenes are potential lachrymators and skin irritants. All
operations must be conducted in a certified chemical fume hood.

Chemical Identity & Physical Properties

Property Data

IUPAC Name 1-(1,3-Benzodioxol-5-yl)-2-nitroprop-1-ene

MDP2NP, 3,4-Methylenedioxyphenyl-2-

nitropropene

Common Name

CAS Number 5438-41-5
C
Molecular Formula H
NO
Molecular Weight 207.18 g/mol
Melting Point 97.0 — 98.5 °C (Distinct yellow needles)
Appearance Bright yellow crystalline solid

Soluble in DCM, Acetone, Hot Alcohols;

Solubility )
Insoluble in Water

Synthesis Protocol: The Henry Reaction

Expert Insight: We utilize ammonium acetate in glacial acetic acid rather than basic catalysts
(like cyclohexylamine) for reference standard preparation. While basic catalysis is faster, it
often yields "oily" polymers and difficult-to-remove Michael addition byproducts. The acetic
acid/ammonium acetate system acts as a buffer, promoting the dehydration of the intermediate
nitroadol species while suppressing polymerization, resulting in a cleaner crude product easier
to purify to >99.9%.

Reagents:
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Piperonal (3,4-methylenedioxybenzaldehyde): 15.0 g (0.10 mol)

Nitroethane: 15.0 mL (excess, acts as reagent and co-solvent)

Ammonium Acetate: 3.0 g (Catalyst)

Glacial Acetic Acid: 60 mL

Solvent for Work-up: Distilled Water, Methanol (HPLC Grade)

Step-by-Step Methodology:

e Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux
condenser.

 Dissolution: Add 15.0 g of Piperonal and 60 mL of Glacial Acetic Acid. Stir until dissolved.
e Addition: Add 3.0 g Ammonium Acetate and 15.0 mL Nitroethane.

o Reaction: Heat the mixture to a gentle reflux (approx. 100-105°C oil bath temperature).
Maintain reflux for 2 to 3 hours.

o Checkpoint: The solution will darken from pale yellow to a deep golden/orange color,
indicating the formation of the conjugated nitroalkene system.

o Crystallization: Remove from heat and allow the solution to cool to room temperature. Once
cool, pour the reaction mixture into 300 mL of ice-cold distilled water with vigorous stirring.

« |solation: The MDP2NP will precipitate immediately as a bright yellow solid. Vacuum filter the
solid using a Buchner funnel.

e Washing: Wash the filter cake with 3 x 50 mL cold water to remove acetic acid and catalyst
residues.

Drying: Air dry the crude yellow crystals for 1 hour.

Purification Protocol: Recrystallization
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To qualify as a Reference Standard, the material must be free of the starting aldehyde
(Piperonal) and the "nitrile” byproduct (3,4-methylenedioxybenzonitrile) often formed if reaction
temperatures are too high.

Solvent Choice: Methanol (MeOH) or Ethanol (EtOH).[1] Methanol is preferred for sharper
crystal formation.

» Dissolution: Place the crude dried solid in a clean Erlenmeyer flask. Add minimum hot
Methanol (~5-7 mL per gram of solid) while heating on a steam bath until fully dissolved.

» Hot Filtration (Optional): If insoluble particles are present, filter rapidly through a pre-warmed
glass frit.

o Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C
for 2 hours.

o Observation: Long, interlocking bright yellow needles should form.
o Collection: Filter the purified crystals. Wash with a small amount of ice-cold Methanol.
e Desiccation: Dry in a vacuum desiccator over P

O
or silica gel for 24 hours.

o Target Yield: ~65-75% (approx. 13-15 Q).

o Target Purity: >99.5%.

Analytical Validation (The Self-Validating System)

A forensic standard is only as good as its characterization. We employ a "Triangulation of Data"
approach.

A. Gas Chromatography-Mass Spectrometry (GC-MS)

e Method: Split injection (50:1), DB-5MS column (or equivalent).
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» Diagnostic lons (El, 70eV):
o m/z 207: Molecular lon (M+). Must be present but may be low intensity due to lability.

o m/z 160: [M - HNO

]

. The base peak or major fragment, characteristic of nitropropenes losing nitrous acid.

o m/z 131: Methylenedioxybenzyl cation (Piperonyl ion).
o m/z 103: Styrenyl fragment.

e Purity Check: Integrate total ion chromatogram (TIC). No peak should exceed 0.5% relative
area outside the main analyte.

B. Nuclear Magnetic Resonance ( H-NMR)

e Solvent: CDCI

o Key Signal: The olefinic proton (=CH-) appears as a distinct singlet (or fine multiplet)
downfield, typically around 8.00 - 8.05 ppm.

» Validation: Integration of the aromatic protons (3H, 6.8-7.0 ppm) vs. the olefinic proton (1H)
must yield a 3:1 ratio. The methyl group appears as a singlet near 2.4-2.5 ppm.

C. Infrared Spectroscopy (FTIR-ATR)

» Diagnostic Bands:
o 1510 cm

& 1340 cm
: Strong Asymmetric and Symmetric NO
stretches.

o 1640 cm
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: C=C alkene stretch (conjugated).

o 930 cm
: C-O-C stretch (Methylenedioxy ring).
Storage and Stability
Nitropropenes are thermodynamically unstable over long periods.[2]
o Conditions: Store at -20°C in amber glass vials (light sensitive).
o Shelf Life: Re-test purity every 12 months.

» Degradation: Browning of the yellow crystals indicates polymerization or hydrolysis back to
the aldehyde.

Visualization of Workflows
Figure 1: Synthesis and Purification Workflow

This diagram illustrates the critical path from raw reagents to the purified reference standard.

Reagents:
Piperonal + Nitroethane

Recrystallization 1
Solvent: Hot MeOH MDP2NP (>99.5%)

Henry Reaction n Q h recipitation Crude Product
Reflux 100°C, 2-3 hrs (Yellow Precipitate)

Catalyst System:
NH40Ac + Glacial HOAc

Click to download full resolution via product page

Caption: Optimized Henry Reaction workflow for the production of forensic-grade MDP2NP.

Figure 2: Analytical Validation Logic

This diagram demonstrates the "Self-Validating” decision tree required to certify the material.
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Purified Crystal Sample

GC-MS Analysis 1H-NMR Melting Point
Target: m/z 207, 160 Target: Olefinic H @ 8.0ppm Target: 97-98°C

Structure Confirmed Range <1°C

Data Correlation
Do all pass?

Reject / Re-purify Certify as Reference Material

Click to download full resolution via product page

Caption: Analytical triangulation strategy ensuring structural identity and purity of the standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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